Cas no 17783-50-5 (8-methyl-3,8-diazabicyclo[3.2.1]octane;dihydrochloride)

• Product Name: 8-methyl-3,8-diazabicyclo[3.2.1]octane;dihydrochloride
• CAS No: 17783-50-5
• MF: C₇H₁₆Cl₂N₂
• MW: 199.121339797974
• MDL: MFCD22683219
• CID: 50875
• PubChem ID: 22120189
• Update Time: 2025-10-28

8-methyl-3,8-diazabicyclo[3.2.1]octane;dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 8-Methyl-3,8-diaza-bicyclo[3.2.1]octane dihydrochloride
• 8-METHYL-3,8-DIAZA-BICYCLO[3·2·1]OCTANE DIHYDROCHLORIDE,
• 8-Methyl-3,8-diazabicyclo[3.2.1]octane dihydrochloride
• 8-methyl-3,8-diazabicyclo[3.2.1]octane hydrochloride
• 8-methyl-3,8-diazabicyclooctane hydrochloride
• AK-28904
• ANW-69394
• CTK8C2975
• RP25673
• SureCN272255
• Nsc149518
• 3,8-Diazabicyclo[3.2.1]octane, 8-Methyl-, dihydrochloride
• 3,8-Diazabicyclo[3.2.1]octane, 8-methyl-, hydrochloride (1:2)
• 8-Methyl-3,8-diazabicyclo(3.2.1)octane dihydrochloride
• XNZIHVKLRKGFBS-UHFFFAOYSA-N
• 9328AA
• AB22255
• SY022796
• AX8027811
• AM2008
• 8-methyl-3,8-diazabicyclo[3.2.1]octane;dihydrochloride
• P13411
• CS-W022566
• 8-Methyl-3,8-diazabicyclo[3.2.1]octane diHCl
• 8-METHYL-3,8-DIAZABICYCLO[3.2.1]OCTANEDIHYDROCHLORIDE
• SCHEMBL272255
• J-519458
• 8-Methyl-3,8-diazabicyclo[3.2.1]octane--hydrogen chloride (1/2)
• AKOS016006135
• 8-methyl-3,8-diaza-bicyclo[3.2.1]octane 2hcl
• Z3013892875
• AM20080859
• 8-Methyl-3 pound not8-diazabicyclo[3.2.1]octane dihydrochloride
• MFCD22683219
• DTXSID10622590
• FT-0647998
• EN300-623960
• AS-51737
• A812303
• 17783-50-5

• MDL： MFCD22683219
• Inchi： 1S/C7H14N2.2ClH/c1-9-6-2-3-7(9)5-8-4-6;;/h6-8H,2-5H2,1H3;2*1H
• InChI Key： XNZIHVKLRKGFBS-UHFFFAOYSA-N
• SMILES： Cl.Cl.N1(C)C2CNCC1CC2

Computed Properties

• Exact Mass: 198.06900
• Monoisotopic Mass: 198.069
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 102
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 15.3

Experimental Properties

• Density: 0.97
• Melting Point: 314-315 ºC
• Boiling Point: 185.3°Cat760mmHg
• Flash Point: 76.4°C
• Refractive Index: 1.486
• PSA: 15.27000
• LogP: 1.92310

8-methyl-3,8-diazabicyclo[3.2.1]octane;dihydrochloride Security Information

• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Sealed in dry,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azepanes Azepanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azepanes

Additional information on 8-methyl-3,8-diazabicyclo[3.2.1]octane;dihydrochloride

Comprehensive Overview of 8-methyl-3,8-diazabicyclo[3.2.1]octane Dihydrochloride (CAS No. 17783-50-5)

8-methyl-3,8-diazabicyclo[3.2.1]octane dihydrochloride is a bicyclic organic compound with significant applications in pharmaceutical research and chemical synthesis. Its unique structure, featuring a diazabicyclo[3.2.1]octane core, makes it a valuable intermediate in the development of bioactive molecules. The compound's CAS number, 17783-50-5, is frequently searched in scientific databases, reflecting its relevance in modern chemistry.

The growing interest in 8-methyl-3,8-diazabicyclo[3.2.1]octane dihydrochloride is driven by its potential role in drug discovery, particularly in targeting neurological and metabolic disorders. Researchers are exploring its derivatives for their ability to modulate specific biological pathways, a topic often queried in AI-driven drug design platforms. The compound's stability and solubility, enhanced by the dihydrochloride salt form, further contribute to its utility in high-throughput screening assays.

In the context of green chemistry, 8-methyl-3,8-diazabicyclo[3.2.1]octane dihydrochloride has garnered attention for its potential in sustainable synthesis methods. Recent publications highlight its use in catalytic reactions, aligning with the industry's shift toward eco-friendly processes. This aligns with frequent search queries like "sustainable chemical intermediates" and "green synthesis of nitrogen heterocycles," underscoring its intersection with current trends.

Analytical techniques such as NMR spectroscopy and mass spectrometry are commonly employed to characterize CAS No. 17783-50-5, ensuring purity and consistency in research applications. The compound's spectral data is often requested in online forums, reflecting its importance in quality control protocols. Additionally, its compatibility with automated synthesis platforms makes it a candidate for integration into AI-assisted laboratory workflows.

Beyond pharmaceuticals, 8-methyl-3,8-diazabicyclo[3.2.1]octane dihydrochloride is investigated for material science applications, particularly in polymer modification. Its rigid bicyclic structure may impart thermal stability to advanced materials, a subject of interest in searches related to "high-performance polymers." This dual applicability in life sciences and materials engineering enhances its market demand.

Regulatory compliance is another critical aspect of CAS 17783-50-5, with researchers frequently seeking information on its safety profiles and handling guidelines. While not classified as hazardous, proper storage conditions—such as protection from moisture—are emphasized in technical datasheets. These details are often queried alongside terms like "chemical storage best practices," highlighting user concerns about operational safety.

In summary, 8-methyl-3,8-diazabicyclo[3.2.1]octane dihydrochloride represents a versatile compound bridging multiple scientific disciplines. Its structural features, coupled with emerging applications in AI-driven research and sustainable chemistry, position it as a focal point for future innovations. The consistent search volume for its CAS number and related terms underscores its enduring relevance in both academic and industrial settings.